Cas no 2248363-66-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate
• CAS No: 2248363-66-6
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6051210
• PubChem ID: 165718933
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248363-66-6
• EN300-6515755
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate

• Inchi： 1S/C16H13N3O4/c20-14-10-4-1-2-5-11(10)15(21)19(14)23-16(22)12-6-3-8-18-9-7-17-13(12)18/h1-2,4-5,7,9,12H,3,6,8H2
• InChI Key： IANPGRRJBNPBKE-UHFFFAOYSA-N
• SMILES： O(C(C1C2=NC=CN2CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 2248363-66-6) is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a subject of interest for researchers in the development of advanced materials and pharmaceuticals.

The molecular structure of this compound consists of an isoindole ring system fused with an imidazo[1,2-a]pyridine moiety. The carboxylate group attached to the imidazo[1,2-a]pyridine ring adds to the compound's versatility by providing opportunities for further functionalization. Recent studies have highlighted the potential of such structures in the design of bioactive molecules, particularly in the context of drug delivery systems and enzyme inhibitors.

One of the most intriguing aspects of this compound is its ability to participate in intermolecular interactions, such as hydrogen bonding and π–π stacking. These interactions are crucial in determining the compound's solubility, stability, and reactivity under various conditions. Researchers have explored these properties to develop novel materials with tailored physical and chemical properties.

In terms of synthesis, this compound can be prepared through a series of carefully designed organic reactions. The process typically involves the coupling of an isoindole derivative with an imidazo[1,2-a]pyridine carboxylic acid, followed by neutralization to form the carboxylate salt. Recent advancements in catalytic methods have enabled higher yields and improved purity levels during the synthesis process.

The applications of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylate are diverse and expanding rapidly. In the field of materials science, this compound has shown promise as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks are highly porous and have potential applications in gas storage and catalysis.

Moreover, this compound has been investigated for its role in bioconjugation chemistry, where it serves as a linker between biomolecules and synthetic materials. Its ability to form stable bonds with proteins and nucleic acids makes it a valuable tool in the development of biosensors and diagnostic devices.

Recent studies have also explored the use of this compound in the context of optoelectronic materials. Its conjugated π-system allows for efficient charge transport properties, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported significant improvements in device performance when incorporating this compound into their designs.

In summary,1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,a]pyridine-carboxylate is a versatile and intriguing molecule with a wide range of potential applications. Its unique structure and functional groups make it a valuable addition to the arsenal of compounds used in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound,it is likely to play an increasingly important role in both academic research and industrial applications.